Cas no 22698-73-3 (1,3-Dioxane-5-methanol,5-ethyl-2-(2-furanyl)-)

• Product Name: 1,3-Dioxane-5-methanol,5-ethyl-2-(2-furanyl)-
• CAS No: 22698-73-3
• MF: C₁₁H₁₆O₄
• MW: 212.242343902588
• CID: 277232
• PubChem ID: 566076
• Update Time: 2025-04-19

1,3-Dioxane-5-methanol,5-ethyl-2-(2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane-5-methanol,5-ethyl-2-(2-furanyl)-
• 5-Ethyl-2-(2-furanyl)-1,3-dioxane-5-methanol
• 5-Ethyl-5-(hydroxymethyl)-2-(2-furyl)-1,3-dioxane
• Fetil
• Krasnodar 1
• m-Dioxane-5-methanol,5-ethyl-2-(2-furyl)- (8CI)
• 5-Ethyl-2-(2-furyl)-5-(hydroxymethyl)-1,3-dioxane
• Oprea1_284354
• CBMicro_011432
• [5-Ethyl-2-(2-furyl)-1,3-dioxan-5-yl]methanol #
• Z56756477
• cis-5-ethyl-2-(2-furyl)-5-hydroxymethyl-1,3-dioxane
• YKAFXJZVYUOEIY-UHFFFAOYSA-N
• HMS1675K04
• 25437-25-6
• AKOS000525481
• Oprea1_753839
• cis-5-Ethyl-2-(2-furanyl)-1,3-dioxane-5-methanol
• (5-ETHYL-2-FURAN-2-YL-(1,3)DIOXAN-5-YL)-METHANOL
• 22698-73-3
• BIM-0011473.P001
• [5-ethyl-2-(furan-2-yl)-1,3-dioxan-5-yl]methanol
• SMSF0003946
• CB14911

• Inchi： 1S/C11H16O4/c1-2-11(6-12)7-14-10(15-8-11)9-4-3-5-13-9/h3-5,10,12H,2,6-8H2,1H3
• InChI Key： YKAFXJZVYUOEIY-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CO2)OCC(CO)(CC)C1

Computed Properties

• Exact Mass: 212.10488
• Monoisotopic Mass: 212.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxanes 1,3-dioxanes